Cas no 2227891-66-7 (rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine)
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
- EN300-1977696
- 2227891-66-7
-
- Inchi: 1S/C10H12ClFN2/c1-10(2)7(8(10)13)6-3-5(11)4-14-9(6)12/h3-4,7-8H,13H2,1-2H3/t7-,8-/m0/s1
- InChI Key: RGGWMJCANMKPOB-YUMQZZPRSA-N
- SMILES: ClC1=CN=C(C(=C1)[C@H]1[C@@H](C1(C)C)N)F
Computed Properties
- Exact Mass: 214.0673042g/mol
- Monoisotopic Mass: 214.0673042g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9Ų
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1977696-1g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 1g |
$1701.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-5g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 5g |
$4930.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-10g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 10g |
$7312.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-0.05g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 0.05g |
$1428.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-0.1g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 0.1g |
$1496.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-0.25g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 0.25g |
$1564.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-0.5g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 0.5g |
$1632.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-1.0g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 1g |
$1701.0 | 2023-06-01 | ||
| Enamine | EN300-1977696-2.5g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 2.5g |
$3332.0 | 2023-09-16 | ||
| Enamine | EN300-1977696-5.0g |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine |
2227891-66-7 | 5g |
$4930.0 | 2023-06-01 |
rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine
Research Briefing on rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227891-66-7)
In recent years, the compound rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227891-66-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclopropane derivative has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. The unique structural features of this compound, including the cyclopropane ring and the substituted pyridine moiety, contribute to its biological activity and make it a valuable target for synthetic and medicinal chemistry studies.
Recent studies have focused on the synthesis and optimization of rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine to improve its yield, purity, and enantiomeric excess. Advanced catalytic methods, such as asymmetric hydrogenation and enzymatic resolution, have been explored to obtain the desired stereoisomers with high selectivity. These efforts are crucial for ensuring the reproducibility and scalability of the compound for further preclinical and clinical evaluations.
The pharmacological profile of rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine has been investigated in various disease models. Preliminary data suggest that this compound exhibits potent activity against specific molecular targets, including enzymes and receptors involved in inflammatory and neurodegenerative pathways. For instance, recent in vitro and in vivo studies have demonstrated its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, which are implicated in chronic inflammatory conditions and cancer progression.
Furthermore, the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) characteristics, have been evaluated to assess its drug-like properties. Studies have shown that rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine possesses favorable bioavailability and metabolic stability, making it a promising candidate for further development. However, challenges related to its solubility and potential drug-drug interactions require additional optimization and formulation strategies.
In the context of drug discovery, rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine has been explored as a scaffold for the design of analogs with enhanced potency and selectivity. Structure-activity relationship (SAR) studies have identified critical functional groups that contribute to its biological activity, enabling the rational design of next-generation derivatives. Computational modeling and molecular docking studies have further elucidated the binding interactions of this compound with its target proteins, providing valuable insights for future drug design efforts.
In conclusion, rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS: 2227891-66-7) represents a promising chemical entity with significant potential in pharmaceutical research. Ongoing studies aim to address the remaining challenges and advance this compound toward clinical applications. The integration of synthetic chemistry, medicinal chemistry, and pharmacological approaches will be essential for unlocking its full therapeutic potential and addressing unmet medical needs.
2227891-66-7 (rac-(1R,3R)-3-(5-chloro-2-fluoropyridin-3-yl)-2,2-dimethylcyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)